Cas no 2034342-97-5 (1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea)

1-[(4-Fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea is a synthetic urea derivative featuring a fluorophenylmethyl group and a pyrimidinylethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of kinase inhibitors or modulators of biological pathways. Its structure combines aromatic and heterocyclic moieties, which may enhance binding affinity and selectivity toward specific targets. The presence of the fluorine atom can improve metabolic stability and bioavailability. The pyrimidine ring offers opportunities for further functionalization, making it a versatile scaffold for medicinal chemistry applications. Its physicochemical properties suggest suitability for solubility and permeability optimization in drug discovery.

1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea structure

2034342-97-5 structure

Product Name:1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea

CAS No:2034342-97-5

MF:C₁₄H₁₅FN₄O

MW:274.293505907059

CID:5349365

Update Time:2025-06-13

1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorobenzyl)-3-(2-(pyrimidin-5-yl)ethyl)urea
- 1-[(4-fluorophenyl)methyl]-3-(2-pyrimidin-5-ylethyl)urea
- 1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea
- Inchi： 1S/C14H15FN4O/c15-13-3-1-11(2-4-13)9-19-14(20)18-6-5-12-7-16-10-17-8-12/h1-4,7-8,10H,5-6,9H2,(H2,18,19,20)
- InChI Key： MFBUEBLFTFVMSW-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CNC(NCCC1=CN=CN=C1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 289
XLogP3: 1.2
Topological Polar Surface Area: 66.9

1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6284-0344-2μmol	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5		2μmol	$85.5	2023-09-09
Life Chemicals	F6284-0344-5μmol	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5		5μmol	$94.5	2023-09-09
Life Chemicals	F6284-0344-10μmol	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5	90%+	10μl	$103.5	2023-04-24
Life Chemicals	F6284-0344-1mg	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5		1mg	$81.0	2023-09-09
Life Chemicals	F6284-0344-2mg	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5		2mg	$88.5	2023-09-09
Life Chemicals	F6284-0344-3mg	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5		3mg	$94.5	2023-09-09
Life Chemicals	F6284-0344-4mg	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5		4mg	$99.0	2023-09-09
Life Chemicals	F6284-0344-5mg	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5		5mg	$103.5	2023-09-09
Life Chemicals	F6284-0344-10mg	1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea	2034342-97-5	90%+	10mg	$118.5	2023-04-24

1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea Related Literature

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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea

Comprehensive Overview of 1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea (CAS No. 2034342-97-5)

1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea, with the CAS number 2034342-97-5, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, which combines a 4-fluorophenyl group and a pyrimidin-5-yl moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

The compound's molecular formula and weight are critical for understanding its pharmacokinetic properties. Its fluorophenyl component enhances lipophilicity, potentially improving cell membrane permeability, while the pyrimidine ring contributes to hydrogen bonding interactions with enzymes or receptors. These attributes align with current trends in precision medicine and targeted therapy, where compounds with specific binding affinities are highly sought after. Recent studies have also highlighted its relevance in cancer research, particularly in pathways involving signal transduction and cell proliferation.

From a synthetic chemistry perspective, 1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea is synthesized through multi-step organic reactions, often involving urea bond formation between aromatic and heterocyclic precursors. The CAS 2034342-97-5 identifier ensures precise tracking in chemical databases, facilitating collaboration among researchers. Its stability under physiological conditions is a subject of ongoing investigation, with preliminary data suggesting potential for oral bioavailability—a key factor in drug formulation.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict structure-activity relationships (SAR). Machine learning models have been employed to optimize its scaffold for enhanced efficacy, reflecting the intersection of cheminformatics and experimental science. Additionally, its patent landscape reveals growing commercial interest, with several applications filed for analogs in immunotherapy and metabolic disorders.

Environmental and safety profiles of CAS 2034342-97-5 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring solvent-free synthesis methods to reduce waste, aligning with global sustainability goals. Furthermore, its metabolite analysis is critical for assessing long-term effects, a topic frequently searched in pharmacokinetic studies.

As the scientific community continues to unravel the potential of 1-[(4-fluorophenyl)methyl]-3-[2-(pyrimidin-5-yl)ethyl]urea, its versatility underscores the importance of heterocyclic chemistry in modern therapeutics. Whether as a lead compound or a tool for mechanistic studies, this molecule represents a convergence of innovation and practicality in 21st-century research.